Methyl 4,5-dimethyl-2-(1-(methylsulfonyl)piperidine-3-carboxamido)thiophene-3-carboxylate

• IUPAC Name: methyl 4,5-dimethyl-2-[(1-methylsulfonylpiperidine-3-carbonyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C15H22N2O5S2/c1-9-10(2)23-14(12(9)15(19)22-3)16-13(18)11-6-5-7-17(8-11)24(4,20)21/h11H,5-8H2,1-4H3,(H,16,18)
• InChI Key: OXVAGOJCXHKKOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC)NC(=O)C2CCCN(C2)S(=O)(=O)C)C
• Molecular Formula: C15H22N2O5S2
• Molecular Weight: 374.5 g/mol

Description

Synthesis Analysis

The synthesis of thiophene derivatives, such as the compound , often involves heterocyclization of various substrates. Specific synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald reaction, for instance, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of “Methyl 4,5-dimethyl-2-(1-(methylsulfonyl)piperidine-3-carboxamido)thiophene-3-carboxylate” consists of a thiophene ring, which is a five-membered heterocycle containing one sulfur atom. This structure is attached to various functional groups, including a methylsulfonyl group, a piperidine ring, and a carboxamido group.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Thiophene derivatives, including the compound , exhibit diverse biological effects. .

Organic Semiconductors and Electronics

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Corrosion Inhibition

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Synthetic Chemistry

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Antimicrobial Activity

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Future Directions

Thiophene-based analogs, such as “Methyl 4,5-dimethyl-2-(1-(methylsulfonyl)piperidine-3-carboxamido)thiophene-3-carboxylate”, continue to attract interest due to their potential as biologically active compounds. Future research may focus on the synthesis and investigation of new structural prototypes with more effective pharmacological activity.